
In-Depth Technical Guide: Safety and Handling
of 4-Iodo-2-methoxynicotinaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Iodo-2-methoxynicotinaldehyde

CAS No.: 158669-26-2

Cat. No.: B116927

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Iodo-2-
methoxynicotinaldehyde (CAS No. 158669-26-2), a key building block in medicinal chemistry

and organic synthesis. Adherence to these guidelines is critical to ensure personnel safety and

maintain the integrity of the compound.

Chemical Identification and Properties
4-Iodo-2-methoxynicotinaldehyde, also known as 4-Iodo-2-methoxypyridine-3-

carboxaldehyde or 3-Formyl-4-iodo-2-methoxypyridine, is a white to yellow powder.[1] It is a

versatile intermediate used in the synthesis of pharmaceuticals, particularly novel anti-cancer

agents, and in the development of materials for organic electronics.[1]
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Property Value Source

CAS Number 158669-26-2 [1][2]

Molecular Formula C₇H₆INO₂ [1][2]

Molecular Weight 263.03 g/mol [1][2]

Appearance White to yellow powder [1]

Purity ≥ 98% (HPLC) [1][3]

Boiling Point 328.3°C at 760 mmHg [3]

Storage Temperature 2-8°C [3]

Hazard Identification and Safety Data
This compound is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The toxicological properties have not been fully investigated,

and it should be handled with care.

Hazard
Classification

GHS Code Signal Word Description

Acute Toxicity, Oral H302 Warning Harmful if swallowed.

Skin

Corrosion/Irritation
H315 Warning Causes skin irritation.

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation.

Specific target organ

toxicity, single

exposure

H335 Warning
May cause respiratory

irritation.

Precautionary Statements: P261, P305+P351+P338[3]
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Proper handling and storage are essential to mitigate risks and preserve the chemical's quality.

Aspect Protocol

Personal Protective Equipment (PPE)

Wear chemical safety goggles (conforming to

EN166 or OSHA 29 CFR 1910.133), impervious

gloves, and a lab coat. If ventilation is

inadequate or dust is generated, use a

NIOSH/MSHA-approved respirator.

Engineering Controls

Handle only in a well-ventilated area, preferably

within a chemical fume hood. Ensure eyewash

stations and safety showers are readily

accessible.

Handling Practices

Avoid breathing dust, fumes, or vapors. Avoid

contact with skin, eyes, and clothing. Do not eat,

drink, or smoke in the handling area. Wash

hands thoroughly after handling. Keep away

from incompatible materials.

Storage Conditions

Store in a tightly closed container in a dry, cool

(2-8°C), and well-ventilated place.[3] Keep in the

dark and under an inert atmosphere (e.g.,

nitrogen) to protect from light and air.[3]

Incompatible Materials Strong oxidizing agents, strong bases.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.

Inhalation

Move the person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

Fire

Use water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam to

extinguish. Wear a self-contained breathing

apparatus (SCBA) and full protective gear.

Accidental Release

Ensure adequate ventilation and wear

appropriate PPE. Avoid dust formation. Sweep

up the material and place it in a suitable, closed

container for disposal. Do not let the product

enter drains.

Experimental Protocols
Due to its reactivity, 4-Iodo-2-methoxynicotinaldehyde is a valuable reagent. Below is a

representative, cited experimental protocol for a reaction involving a similar pyridine aldehyde,

illustrating the handling procedures required.

Cited Experiment: Synthesis involving a Pyridine Aldehyde Intermediate
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This procedure describes the preparation of a related compound, which involves steps and

precautions applicable to handling 4-Iodo-2-methoxynicotinaldehyde.

Objective: To perform a nucleophilic addition to a pyridine aldehyde.

Materials:

4-iodo-2-methoxy-6-(trimethylsilanyl)-3-pyridinecarboxaldehyde (a related starting material)

Sodium borohydride (NaBH₄)

Ethanol (EtOH)

Brine solution

Diethyl ether (Et₂O)

Magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Methodology:

Reaction Setup: A solution of the pyridinecarboxaldehyde (94.9 mmol) in ethanol (50 mL) is

prepared.

Reagent Preparation: In a separate flask, a solution of sodium borohydride (26.4 mmol) in

ethanol (100 mL) is prepared and cooled to -40°C in a cooling bath.
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Reaction Execution: The aldehyde solution is added slowly to the cooled NaBH₄ solution.

The reaction mixture is stirred for 1 hour at this temperature.

Work-up: The reaction is carefully quenched by the slow addition of brine. The mixture is

then transferred to a separatory funnel and extracted three times with diethyl ether.

Purification: The combined organic extracts are dried over anhydrous magnesium sulfate

(MgSO₄), filtered, and the solvent is removed under reduced pressure using a rotary

evaporator to yield the product.

Visualized Workflows and Relationships
Diagram 1: Standard Chemical Handling Workflow

The following diagram illustrates the lifecycle of a chemical reagent within a laboratory setting,

emphasizing key safety and control points.
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Procurement & Receiving

Storage

Experimental Use

Disposal

1. Chemical Request
& Risk Assessment

2. Receiving & Inspection
(Check SDS, Label, Integrity)

3. Log Inventory & Store
(2-8°C, Dark, Inert Atm.)

Store Appropriately

4. Pre-Use Check
(Verify Chemical, Review Protocol)

Retrieve for Use

5. Handling in Fume Hood
(Weighing, Dispensing, Reaction)

6. Decontamination
(Glassware, Surfaces)

Return Unused Reagent

7. Waste Segregation
(Halogenated Organic Waste)

Dispose of Waste

8. Label & Store Waste

9. Arrange Professional Disposal
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Caption: Standard workflow for handling chemical reagents in a laboratory.

Diagram 2: Hierarchy of Controls for Chemical Safety
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This diagram illustrates the preferred order of control measures to reduce exposure to chemical

hazards, from most to least effective.

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous material)

Engineering Controls
(Isolate people, e.g., fume hood)

Administrative Controls
(Change work practices, e.g., SOPs)

Personal Protective Equipment
(Protect the worker with gear)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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